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Compound of Interest

Compound Name: 1-(2,3-Difluorophenyl)ethanol

Cat. No.: B568050

Essential Safety and Handling Guide for 1-(2,3-
Difluorophenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1-(2,3-
Difluorophenyl)ethanol (CAS No. 1228690-56-9). Adherence to these procedures is critical
for ensuring laboratory safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 1-(2,3-Difluorophenyl)ethanol is not readily
available, data from closely related difluorophenyl-ethanol analogs indicate that this compound
should be handled with care. The primary hazards are expected to be skin, eye, and respiratory
irritation.[1][2]

Recommended Personal Protective Equipment:
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PPE Category Item Specification
) Chemical splash goggles are
Eye Protection Safety Glasses or Goggles
recommended.[1]
) ) ) Nitrile or neoprene gloves are
Hand Protection Chemical-resistant gloves ) )
suitable for handling.[1]
] Standard lab coat to protect
Body Protection Laboratory Coat
from splashes.
) ) ) Work should be conducted in a
Respiratory Use in a well-ventilated area

fume hood.[1][2]

Safe Handling and Operational Plan

A systematic approach to handling 1-(2,3-Difluorophenyl)ethanol is crucial. The following

workflow outlines the key steps from preparation to disposal.
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Workflow for Handling 1-(2,3-Difluorophenyhethanol

Spill & Emergency
Absorb with Inert Material

Review SDS of Analog Compounds Ensure Fume Hood is Operational

Don Appropriate PPE

Collect in a Sealed Container

Work Within Fume Hood

Follow Institutional Disposal Procedures.

Avoid Inhalation of Vapors Prevent Skin and Eye Contact

Segregate Halogenated Waste Label Waste Container Clearly

Click to download full resolution via product page
Caption: Safe handling workflow for 1-(2,3-Difluorophenyl)ethanol.
Procedural Steps:

o Preparation: Before handling, review the Safety Data Sheets of similar difluorophenyl-
ethanol compounds to understand potential hazards.[1][2] Ensure that the fume hood is
functioning correctly and that all necessary PPE is readily available and worn.

o Handling: All work with 1-(2,3-Difluorophenyl)ethanol must be conducted inside a chemical
fume hood to minimize inhalation exposure.[1][2] Avoid direct contact with skin and eyes.[1]

[2]
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o Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents.[1]

First Aid and Emergency Procedures

In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation - _ _
difficult, seek medical attention.[1][2]

Remove contaminated clothing and wash the
) affected area with soap and water for at least 15
Skin Contact i . o
minutes. Seek medical attention if irritation

persists.[1][2]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
Eye Contact eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[1](2]

Do NOT induce vomiting. Rinse mouth with

Ingestion ] ) ] )
water and seek immediate medical attention.[1]

In Case of a Spill:
o Evacuate the immediate area and ensure it is well-ventilated.

» Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as
sand or vermiculite.

o Collect the absorbed material into a tightly sealed container for disposal as hazardous waste.

[1]

Disposal Plan
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As a halogenated organic compound, 1-(2,3-Difluorophenyl)ethanol and its waste must be
disposed of as hazardous waste.

Disposal Protocol:

Step Action

Collect all waste containing 1-(2,3-
) Difluorophenyl)ethanol in a designated, properly
1. Segregation ] )
labeled container for halogenated organic

waste. Do not mix with non-halogenated waste.

The waste container must be clearly labeled
2. Labeling with "Hazardous Waste" and the full chemical

name: "1-(2,3-Difluorophenyl)ethanol”.

Keep the waste container tightly closed and
3. Storage store it in a designated satellite accumulation

area.

Arrange for pickup and disposal through your
4. Disposal institution's Environmental Health and Safety
(EHS) office.[3]

Note: Never dispose of 1-(2,3-Difluorophenyl)ethanol down the drain. All waste, including
contaminated materials and rinsates, must be collected for proper hazardous waste disposal.

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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o 3. safety.pitt.edu [safety.pitt.edu]

 To cite this document: BenchChem. [Personal protective equipment for handling 1-(2,3-
Difluorophenyl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568050#personal-protective-equipment-for-handling-
1-2-3-difluorophenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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